N-(3-chloro-4-fluorophenyl)-3-cyclopentylpropanamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-3-cyclopentylpropanamide
• InChI: InChI=1S/C14H17ClFNO/c15-12-9-11(6-7-13(12)16)17-14(18)8-5-10-3-1-2-4-10/h6-7,9-10H,1-5,8H2,(H,17,18)
• InChI Key: CDLOZPGCFNAXBH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)CCC(=O)NC2=CC(=C(C=C2)F)Cl
• Molecular Formula: C14H17ClFNO
• Molecular Weight: 269.74 g/mol

Description

N-(3-chloro-4-fluorophenyl)-3-cyclopentylpropanamide, also known as CPP-115, is a promising drug candidate for the treatment of various neurological disorders. CPP-115 is a potent and selective inhibitor of the enzyme gamma-aminobutyric acid (GABA) aminotransferase (GABA-AT), which plays a critical role in the regulation of GABA neurotransmission in the brain.

Mechanism of Action

N-(3-chloro-4-fluorophenyl)-3-cyclopentylpropanamide acts as a selective and potent inhibitor of GABA-AT, which is responsible for the breakdown of GABA in the brain. By inhibiting GABA-AT, N-(3-chloro-4-fluorophenyl)-3-cyclopentylpropanamide increases the levels of GABA in the brain, which leads to an increase in inhibitory neurotransmission. This increase in inhibitory neurotransmission has been shown to reduce seizure activity and drug-seeking behavior in animal models.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(3-chloro-4-fluorophenyl)-3-cyclopentylpropanamide are primarily related to its inhibition of GABA-AT and subsequent increase in GABA neurotransmission. This increase in inhibitory neurotransmission has been shown to reduce seizure activity and drug-seeking behavior in animal models. N-(3-chloro-4-fluorophenyl)-3-cyclopentylpropanamide has also been shown to have anxiolytic effects in animal models of anxiety.

Advantages and Limitations for Lab Experiments

One advantage of N-(3-chloro-4-fluorophenyl)-3-cyclopentylpropanamide is its selectivity and potency as a GABA-AT inhibitor. This selectivity and potency make it an ideal tool for studying the role of GABA neurotransmission in various neurological disorders. However, one limitation of N-(3-chloro-4-fluorophenyl)-3-cyclopentylpropanamide is its relatively short half-life, which may limit its effectiveness as a therapeutic agent.

Future Directions

There are several future directions for the study of N-(3-chloro-4-fluorophenyl)-3-cyclopentylpropanamide. One direction is the development of more potent and selective GABA-AT inhibitors that may have improved therapeutic potential. Another direction is the investigation of the role of GABA neurotransmission in other neurological disorders, such as depression and schizophrenia. Finally, the development of more effective delivery methods for N-(3-chloro-4-fluorophenyl)-3-cyclopentylpropanamide may also improve its therapeutic potential.

Synthesis Methods

N-(3-chloro-4-fluorophenyl)-3-cyclopentylpropanamide can be synthesized using a multi-step synthetic route from commercially available starting materials. The synthesis involves the preparation of 3-cyclopentylpropanol, which is then converted to the corresponding amide using 3-chloro-4-fluoroaniline and isobutyl chloroformate. The resulting amide is then selectively deprotected to give N-(3-chloro-4-fluorophenyl)-3-cyclopentylpropanamide in high yield and purity.

Scientific Research Applications

N-(3-chloro-4-fluorophenyl)-3-cyclopentylpropanamide has been extensively studied for its potential therapeutic applications in various neurological disorders, including epilepsy, addiction, and anxiety. In preclinical studies, N-(3-chloro-4-fluorophenyl)-3-cyclopentylpropanamide has shown promising results in reducing seizure activity in animal models of epilepsy and in reducing drug-seeking behavior in animal models of addiction. N-(3-chloro-4-fluorophenyl)-3-cyclopentylpropanamide has also been shown to have anxiolytic effects in animal models of anxiety.